2-(1-Amino-ethyl)-benzoic acid

• IUPAC Name: 2-(1-aminoethyl)benzoic acid
• InChI: InChI=1S/C9H11NO2/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-6H,10H2,1H3,(H,11,12)
• InChI Key: KYZTUNCFUQURFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1C(=O)O)N
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID40440284
• Molecular Weight: 165.19 g/mol
• CAS RN: 68998-15-2

Description

The compound “2-(1-Amino-ethyl)-benzoic acid” is a derivative of benzoic acid, which is a simple aromatic carboxylic acid. It likely contains an aminoethyl group (-NH-CH2-CH2-) attached to the second carbon of the benzoic acid ring.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through reactions like the Mannich reaction.

Molecular Structure Analysis

The molecular structure of “this compound” would likely consist of a benzene ring (from the benzoic acid), with a carboxyl group (-COOH) and an aminoethyl group (-NH-CH2-CH2-) attached to the second carbon of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. For instance, similar compounds like aminoethylethanolamine have a melting point of -28 °C and a boiling point of 243 °C.

Scientific Research Applications

Structural and Electronic Effects in Co-crystals

Research on the association of 2-acylaminopyridines and benzoic acids, including derivatives with similar structures to "2-(1-Amino-ethyl)-benzoic acid," shows how steric and electronic substituent effects can be studied using XRD, solution and solid-state NMR, and theoretical calculations. These studies are crucial for understanding the molecular interactions in co-crystals, which can have implications for drug design and material science (Ośmiałowski et al., 2013).

Chromatography and Separation Techniques

The use of amino benzoic acids in reversed-phase high-performance liquid chromatography (RP-HPLC) has been explored, demonstrating the role of these compounds in the separation of biologically active substances. The study indicates the impact of ionic liquids as additives on the retention factors of amino benzoic acids, highlighting their significance in analytical chemistry and pharmaceutical research (Zheng et al., 2007).

Metal Complexation and Coordination Chemistry

Complexation studies of anthranilic acid-derived ligands, which share functional groups with "this compound," reveal their ability to form complexes with metals such as Co, Ni, and Cu. These findings have implications for the development of new materials and catalysts in coordination chemistry (Woodburn et al., 2010).

Synthesis and Characterization of Derivatives

Research on the synthesis of N-para-ferrocenyl benzoyl amino acid ethyl esters, including derivatives related to "this compound," provides insights into the structural characterization of these compounds. Such studies are crucial for the development of organometallic chemistry and potential applications in drug discovery and materials science (Savage et al., 2005).

Mechanism of Action

The mechanism of action would depend on the specific application of “2-(1-Amino-ethyl)-benzoic acid”. For instance, if used as a drug, it might interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with “2-(1-Amino-ethyl)-benzoic acid” would depend on its exact molecular structure and its intended use. For instance, similar compounds like ethanolamine are considered corrosive and can cause skin and eye irritation.

Future Directions

The future directions for “2-(1-Amino-ethyl)-benzoic acid” would depend on its potential applications. For instance, if it has medicinal properties, it could be further developed into a drug. If it has unique physical or chemical properties, it could find use in materials science or other fields.